Cas no 500736-17-4 (Demethoxydeacetoxypseudolaric acid B analog)

• Product Name: Demethoxydeacetoxypseudolaric acid B analog
• CAS No: 500736-17-4
• Molecular Formula: C₂₀H₂₄O₇
• Molecular Weight: 376.4004
• CID: 1123987

Demethoxydeacetoxypseudolaric acid B analog Properties

Names and Identifiers

• demethoxydeacetoxypseudolaric acid B
• Demethoxydeacetoxy-pseudolaric acid B
• Deacetylpseudolaric acid C2
• (3R)-4aalpha-Hydroxy-3alpha-[(1E,3E)-4-carboxy-1,3-pentadienyl]-3,4,4a,5,6,9-hexahydro-3-methyl-1-oxo-1H-4alpha,9aalpha-ethanocyclohepta[c]pyran-7-carboxylic acid
• Demethoxydeacetoxypseudolaric acid B analog

• InChIKey： QPFFEVMIQIJTGZ-XYWPTNBISA-N
• Inchi： 1S/C20H24O7/c1-12(15(21)22)4-3-8-18(2)14-7-10-19(17(25)27-18)9-5-13(16(23)24)6-11-20(14,19)26/h3-5,8,14,26H,6-7,9-11H2,1-2H3,(H,21,22)(H,23,24)/b8-3+,12-4+/t14-,18+,19+,20-/m0/s1
• SMILES： O1C([C@]23C([H])([H])C([H])=C(C(=O)O[H])C([H])([H])C([H])([H])[C@@]2([C@]([H])([C@]1(/C(/[H])=C(\[H])/C(/[H])=C(/C(=O)O[H])\C([H])([H])[H])C([H])([H])[H])C([H])([H])C3([H])[H])O[H])=O

Computed Properties

• Exact Mass: 376.152203g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 376.152203g/mol
• Monoisotopic Mass: 376.152203g/mol
• Topological Polar Surface Area: 121Ų
• Heavy Atom Count: 27
• Complexity: 792
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),